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Compound of Interest

Compound Name: 4-Bromo-8-fluoroquinoline

Cat. No.: B1285068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-8-fluoroquinoline, a key

building block in medicinal chemistry and materials science. This document details its chemical

properties, a plausible synthetic pathway, and its applications in developing novel therapeutics,

particularly as a scaffold for kinase inhibitors. Detailed experimental protocols for its synthesis

and subsequent derivatization via cross-coupling reactions are provided, alongside

visualizations to illustrate key concepts.

Core Compound Properties
4-Bromo-8-fluoroquinoline is a halogenated heterocyclic compound valued for its utility in

organic synthesis. The presence of bromo and fluoro substituents on the quinoline core

provides multiple reaction sites for diversification, making it an ideal intermediate for creating

libraries of novel molecules.
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Property Value Reference

CAS Number 927800-38-2 [1]

Molecular Formula C₉H₅BrFN [1]

Molecular Weight 226.05 g/mol [1]

Appearance Solid vendor data

Purity Typically >98% [1]

SMILES Fc1cccc2c(Br)ccnc12 vendor data

InChI
1S/C9H5BrFN/c10-7-4-5-12-9-

6(7)2-1-3-8(9)11/h1-5H
vendor data

InChI Key
XWZPEOLKMRCJFO-

UHFFFAOYSA-N
vendor data

Synthesis of 4-Bromo-8-fluoroquinoline
A plausible and efficient two-step synthesis of 4-Bromo-8-fluoroquinoline is outlined below.

This pathway begins with the construction of the 8-fluoroquinolin-4-ol core via a Gould-Jacobs

reaction, followed by a bromination step to yield the final product.
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2-Fluoroaniline

Step 1: Gould-Jacobs Reaction
(Condensation & Cyclization)

Diethyl_ethoxymethylenemalonate

8-Fluoroquinolin-4-ol

Step 2: Bromination

POBr₃

4-Bromo-8-fluoroquinoline

Suzuki Coupling Sonogashira Coupling Buchwald-Hartwig Amination

Arylboronic_acid

Pd Catalyst, Base

4-Aryl-8-fluoroquinoline

Terminal_alkyne

Pd/Cu Catalyst, Base

4-Alkynyl-8-fluoroquinoline

Amine

Pd Catalyst, Ligand, Base

4-Amino-8-fluoroquinoline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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